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Introduction

Trisodium phosphate (TSP) is a versatile chemical compound that serves as a specialized tool
in protein crystallization.[1] While less common than precipitants like ammonium sulfate or
polyethylene glycols, TSP's unique properties, particularly its high alkalinity and salting-out
capabilities, make it a valuable reagent for crystallizing proteins that may be resistant to more
conventional methods.[1] These application notes provide a comprehensive guide to the use of
trisodium phosphate in protein crystallization screening, including its mechanism of action,
practical applications with illustrative data, and detailed experimental protocols.

Trisodium phosphate acts as a precipitating agent by influencing the solubility of proteins in
solution.[1] Its strong precipitating nature and high alkalinity can be leveraged to promote the
controlled aggregation necessary for crystal formation.[1]

Physicochemical Properties

Understanding the physicochemical properties of trisodium phosphate is essential for its
effective application in protein crystallization experiments.
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charge and solubility, which
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crystallization.[1]

High solubility allows for the

preparation of concentrated
Solubility in water 12.1 g/100 mL (20 °C) stock solutions, which are

necessary for screening a wide

range of conditions.[1]

Mechanism of Action

The primary mechanism by which trisodium phosphate induces protein crystallization is
through a "salting-out" effect.[1] At high concentrations, TSP competes with protein molecules
for water molecules, effectively dehydrating the protein and reducing its solubility.[1] This
controlled precipitation leads to a supersaturated protein solution, a prerequisite for both
nucleation and crystal growth.[1]

Additionally, the highly alkaline nature of TSP solutions can significantly alter the surface
charge of proteins.[1] By increasing the pH far above the protein's isoelectric point (pl), the
overall negative charge on the protein surface is increased. This alteration of surface
electrostatics can promote favorable intermolecular contacts, leading to the formation of a
stable crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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